Cas no 6415-48-1 (Nonanedioic acid, 2-bromo-, dimethyl ester)

• Product Name: Nonanedioic acid, 2-bromo-, dimethyl ester
• CAS No: 6415-48-1
• MF: C₁₁H₁₉BrO₄
• MW: 295.170163393021
• CID: 424862
• PubChem ID: 12760707
• Update Time: 2025-04-19

Nonanedioic acid, 2-bromo-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Nonanedioic acid, 2-bromo-, dimethyl ester
• dimethyl 2-bromononanedioate
• dimethyl 2bromononanedioate
• DTXSID10509211
• 6415-48-1
• dimethyl 2-bromoazelate
• NKCWWDCKKGWJTJ-UHFFFAOYSA-N
• FT-0703107
• SCHEMBL10929017

• Inchi： 1S/C11H19BrO4/c1-15-10(13)8-6-4-3-5-7-9(12)11(14)16-2/h9H,3-8H2,1-2H3
• InChI Key： NKCWWDCKKGWJTJ-UHFFFAOYSA-N
• SMILES： BrC(C(=O)OC)CCCCCCC(=O)OC

Computed Properties

• Exact Mass: 294.04667
• Monoisotopic Mass: 294.04667g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 10
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6